Cas no 868230-45-9 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide is a benzothiazole-derived compound with potential applications in medicinal chemistry and agrochemical research. Its structure features a chloro-methyl-substituted benzothiazole core coupled with a dimethoxybenzamide moiety, enhancing its binding affinity and selectivity for biological targets. The chloro and methyl groups contribute to increased lipophilicity and metabolic stability, while the dimethoxybenzamide fragment may influence electronic properties and intermolecular interactions. This compound is of interest for its potential as a scaffold in developing enzyme inhibitors or receptor modulators. Its well-defined synthetic route allows for further structural optimization, making it a versatile intermediate for specialized chemical applications.

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide structure

868230-45-9 structure

Product Name:N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide

CAS No:868230-45-9

MF:C₁₇H₁₅ClN₂O₃S

MW:362.830601930618

CID:6039184

PubChem ID:2150701

Update Time:2025-06-12

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide
- F1813-0201
- AKOS024610614
- N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide
- 868230-45-9
- Inchi： 1S/C17H15ClN2O3S/c1-9-12(18)6-7-14-15(9)19-17(24-14)20-16(21)11-5-4-10(22-2)8-13(11)23-3/h4-8H,1-3H3,(H,19,20,21)
- InChI Key： UHMUUWHDQZATSZ-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

Exact Mass: 362.0491912g/mol
Monoisotopic Mass: 362.0491912g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 88.7Å²

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1813-0201-2μmol	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1813-0201-5μmol	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1813-0201-10μmol	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1813-0201-20μmol	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1813-0201-1mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1813-0201-2mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1813-0201-3mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1813-0201-4mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1813-0201-5mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1813-0201-10mg	N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide	868230-45-9	90%+	10mg	$79.0	2023-05-17

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide Related Literature

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Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide

Comprehensive Overview of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 868230-45-9)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 868230-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzothiazole derivative is characterized by the presence of a chloro-methyl substitution on the benzothiazole ring and dimethoxybenzamide moiety, which contribute to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

The compound’s molecular structure, featuring a 1,3-benzothiazol-2-yl core, aligns with the growing interest in heterocyclic compounds as privileged scaffolds in medicinal chemistry. Its CAS No. 868230-45-9 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across databases and publications. Recent studies highlight its role as a potential intermediate in synthesizing small-molecule inhibitors, a hot topic in oncology and neurology research. The 2,4-dimethoxybenzamide segment further enhances its solubility and binding affinity, making it a candidate for optimizing pharmacokinetic profiles.

In the context of sustainability, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide is being evaluated for eco-friendly synthesis routes, addressing the demand for green chemistry practices. Computational tools like AI-driven molecular modeling are accelerating its exploration, a trend resonating with researchers seeking high-throughput screening solutions. FAQs such as "How does CAS 868230-45-9 interact with biological targets?" or "What are the synthetic challenges of benzothiazole amides?" reflect the compound’s relevance in academic and industrial forums.

From a commercial perspective, suppliers of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of preclinical trials. The compound’s chloro-methyl and dimethoxy functionalities also spark interest in material science, where such groups are leveraged for designing functionalized polymers. As patent filings rise, its versatility in intellectual property-driven sectors becomes evident.

In summary, CAS No. 868230-45-9 represents a convergence of innovation in drug design and sustainable synthesis. Its nomenclature, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide, encapsulates its chemical identity while inviting deeper inquiry into its applications—a testament to the dynamic interplay between structure and function in modern chemistry.